Cas no 1876473-44-7 (1-(oxetan-3-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(oxetan-3-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1876473-44-7
• MF: C₁₂H₁₉BN₂O₃
• MW: 250.101863145828
• MDL: MFCD22628755
• CID: 4626204
• PubChem ID: 73977890
• Update Time: 2025-06-15

1-(oxetan-3-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Oxetanyl)-1H-pyrazole-5-boronic acid pinacol ester
• 1-(oxetan-3-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• (1-(Oxetan-3-yl)-1H-pyrazol-5-yl)boronic acid pinacol ester
• 1-(OXETAN-3-YL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOLE
• 1-(3-Oxetanyl)-1H-pyrazole-5-boronic acid, pinacol ester
• 1-(Oxetan-3-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1315280-58-0
• 1876473-44-7
• AKOS025291247
• SY233927
• BAD47344
• AS-32716
• MFCD22628755
• AB91300
• CS-0052816
• 1-(3-Oxetanyl)pyrazole-5-boronic Acid Pinacol Ester

• MDL： MFCD22628755
• Inchi： 1S/C12H19BN2O3/c1-11(2)12(3,4)18-13(17-11)10-5-6-14-15(10)9-7-16-8-9/h5-6,9H,7-8H2,1-4H3
• InChI Key： VHNCSHVEKCWKMA-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=NN2C2COC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 250.1488726 g/mol
• Monoisotopic Mass: 250.1488726 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5
• Molecular Weight: 250.10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 1-(oxetan-3-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Recent Advances in the Study of 1-(Oxetan-3-yl)-5-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1H-Pyrazole (CAS: 1876473-44-7)

The compound 1-(oxetan-3-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 1876473-44-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This boronic ester-containing pyrazole derivative is being explored as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its role in facilitating Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery.

Structural analysis of 1876473-44-7 reveals that the oxetane ring confers enhanced metabolic stability and improved pharmacokinetic properties, while the tetramethyl dioxaborolane group serves as a protected boronic acid functionality. This combination makes the compound particularly valuable for the development of proteolysis targeting chimeras (PROTACs) and other bifunctional molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful incorporation into Bruton's tyrosine kinase (BTK) degraders, showing promising results in preclinical models of B-cell malignancies.

Recent synthetic improvements have focused on optimizing the preparation of 1-(oxetan-3-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole to enhance yield and purity. A 2024 report in Organic Process Research & Development detailed a novel continuous flow chemistry approach that reduces reaction times from hours to minutes while maintaining excellent selectivity. This advancement is particularly significant given the growing demand for this building block in pharmaceutical development pipelines.

The compound's mechanism of action has been further elucidated through crystallographic studies. Research published in ACS Chemical Biology in early 2024 provided high-resolution structures of the molecule bound to various kinase domains, revealing unexpected water-mediated interactions that contribute to its binding affinity. These insights are informing the design of next-generation inhibitors with improved selectivity profiles.

Emerging applications extend beyond oncology, with recent studies exploring its utility in inflammation and autoimmune disorders. A Nature Communications paper from March 2024 reported the development of IRAK4 inhibitors incorporating this scaffold that show exceptional potency in suppressing cytokine production. The oxetane moiety was found to be crucial for maintaining cellular permeability while avoiding efflux transporter recognition.

As the field progresses, challenges remain in the large-scale production and formulation of compounds derived from 1876473-44-7. Current research efforts are addressing these issues through innovative protecting group strategies and novel purification techniques. The compound's versatility and demonstrated biological activity ensure its continued importance in medicinal chemistry research, with several derivatives currently advancing through clinical trials.